Cas no 1932351-03-5 ((1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester)

(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester is a chiral bicyclic building block widely used in medicinal chemistry and asymmetric synthesis. Its rigid bicyclic scaffold and stereochemical stability make it valuable for constructing constrained peptidomimetics and bioactive molecules. The tert-butyl ester group enhances solubility and facilitates further functionalization under mild conditions. The (1R, 6R) configuration ensures high enantiopurity, critical for applications in drug discovery where stereoselectivity is paramount. This compound is particularly useful in the synthesis of protease inhibitors and other pharmacophores requiring conformationally restricted templates. Its stability under standard handling conditions and compatibility with diverse reaction conditions further underscore its utility in complex synthetic routes.

(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester structure

1932351-03-5 structure

Product Name:(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester

CAS No:1932351-03-5

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

CID:6620706

Update Time:2026-03-11

(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester
- Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-4-5-8-9(13)7-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m1/s1
- InChI Key： KQJIICGAXIAFIA-RKDXNWHRSA-N
- SMILES： C(N1CCC[C@@]2([H])NC[C@@]12[H])(=O)OC(C)(C)C

(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2254-1g	(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester	1932351-03-5	96%	1g	¥23433.76	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2254-5g	(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester	1932351-03-5	96%	5g	¥86390.13	2024-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R2254-500mg	(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester	1932351-03-5	96%	500mg	¥16438.61	2024-04-19

(1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester Related Literature

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Additional information on (1R, 6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester

Introduction to (1R,6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic Acid tert-butyl Ester (CAS No. 1932351-03-5)

The compound (1R,6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester, identified by the CAS registry number 1932351-03-5, is a bicyclic structure with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in organic synthesis.

The structure of this compound consists of a bicyclo[4.2.0]octane framework with two nitrogen atoms at positions 2 and 7, and a tert-butyl ester group attached to the carboxylic acid moiety at position 2. The stereochemistry at positions 1 and 6 is R configuration, which plays a crucial role in determining its physical properties and reactivity.

Recent studies have highlighted the importance of bicyclic compounds like (1R,6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester in drug discovery and development. Its rigid bicyclic structure provides an excellent scaffold for designing bioactive molecules with improved pharmacokinetic properties. Researchers have explored its potential as an intermediate in the synthesis of complex natural products and synthetic drugs.

In terms of synthesis, this compound can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. The use of transition metal catalysts has significantly enhanced the efficiency of these reactions, leading to higher yields and better stereocontrol.

The application of (1R,6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester extends beyond organic synthesis. It has been utilized in the development of advanced materials, such as high-performance polymers and nanomaterials, due to its ability to form stable covalent bonds under specific reaction conditions.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into its interaction with biological targets, paving the way for its use in targeted drug delivery systems.

In conclusion, (1R,6R)-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester (CAS No. 1932351-03-5) is a versatile compound with a wide range of applications in organic synthesis, drug discovery, and materials science. Its unique structure and stereochemistry make it an invaluable tool for researchers aiming to develop innovative solutions in these fields.